7-Ethoxy-3-N-(furan-2-ylmethyl)acridine-3,9-diamine

• CAS No.: 332922-63-1
• Product Name: 7-Ethoxy-3-N-(furan-2-ylmethyl)acridine-3,9-diamine
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 7-ethoxy-3-N-(furan-2-ylmethyl)acridine-3,9-diamine
• Standard InChI: InChI=1S/C20H19N3O2/c1-2-24-14-6-8-18-17(11-14)20(21)16-7-5-13(10-19(16)23-18)22-12-15-4-3-9-25-15/h3-11,22H,2,12H2,1H3,(H2,21,23)
• Standard InChIKey: PGNWQNJXXLPZEL-UHFFFAOYSA-N
• SMILES: CCOC1=CC2=C(C3=C(C=C(C=C3)NCC4=CC=CO4)N=C2C=C1)N
• Canonical SMILES: CCOC1=CC2=C(C3=C(C=C(C=C3)NCC4=CC=CO4)N=C2C=C1)N
• Appearance: Solid powder
• Description: WNK-IN-B, also known as Compound B, is a Wnk signalling inhibitor. WNK-IN-B is a cell-permeable diaminoacridine derivative that targets the CCT domain of SPAK and OSR1 via reversible binding It has been shown to selectively suppress hypotonic shock-induced WNK signaling pathway activation in mpkDCT and MOVAS (100 µM) cultures without affecting p38 MAPK phosphorylation.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: WNK-IN-B; WNK IN B; Compound B
• Reference: 1: Mori T, Kikuchi E, Watanabe Y, Fujii S, Ishigami-Yuasa M, Kagechika H, Sohara E, Rai T, Sasaki S, Uchida S. Chemical library screening for WNK signalling inhibitors using fluorescence correlation spectroscopy. Biochem J. 2013 Nov 1;455(3):339-45. doi: 10.1042/BJ20130597. PubMed PMID: 23981180.
• PubChem Compound: 3135086
• Last Modified: Nov 11 2021